(2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid

• Molecular Formula: C37H44N4O7S
• Molecular Weight: 688.8 g/mol
• IUPAC Name: (2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• InChI: InChI=1S/C37H44N4O7S/c1-21-22(2)33(23(3)29-19-37(4,5)48-32(21)29)49(45,46)41-35(39-24-16-17-24)38-18-10-15-31(34(42)43)40-36(44)47-20-30-27-13-8-6-11-25(27)26-12-7-9-14-28(26)30/h6-9,11-14,24,30-31H,10,15-20H2,1-5H3,(H,40,44)(H,42,43)(H2,38,39,41)/t31-/m0/s1
• InChI Key: IPIXYMSVJYUVNG-HKBQPEDESA-N
• Isomeric SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6CC6)C
• Canonical SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6CC6)C

Description

The compound (2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid is a structurally complex amino acid derivative. Key features include:

• Fmoc protection: The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group at the N-terminus is widely used in peptide synthesis for temporary amine protection .
• Cyclopropylamino-guanidino linkage: The cyclopropylamino group enhances conformational rigidity, while the sulfonylamidine group mimics a guanidine functionality, which may influence binding affinity .

Synthetic routes for analogous compounds (e.g., Fmoc-protected amino acids with sulfonamide groups) involve coupling reagents like dicyclohexylcarbodiimide (DCC) and purification via column chromatography, as demonstrated in the synthesis of related esters and acids .

Comparison with Similar Compounds

Enantiomeric and Diastereomeric Variants

• (2R)-Enantiomer : The (2R)-configured analog (CAS 187618-60-6) shares the same molecular formula (C34H40N4O7S, MW 648.77) but differs in stereochemistry at the second carbon. Such enantiomers often exhibit divergent biological activities due to chiral recognition in protein binding .
• Methyl ester derivatives: Compounds like Methyl (2R)-2-amino-5-{3-[(2,3-dihydro-2,2,5,7,8-pentamethyl-2H-1-benzopyran-6-yl)sulfonyl]guanidino}pentanoate (MW 610.74) replace the Fmoc group with a methyl ester, altering solubility and cellular uptake .

Substituent Modifications

Compound Name	Key Structural Differences	Molecular Weight	Biological Implications
(2S)-5-(Diaminomethylideneamino)-2-[5-(6-oxo-3H-purin-9-yl)pentoxycarbonylamino]pentanoic acid	Replaces benzofuran sulfonamide with a purine-linked pentoxycarbonyl group	422.44	Enhanced nucleic acid interaction due to purine moiety
(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-5-(3-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)guanidino)pentanoic acid	Uses benzyloxycarbonyl (Cbz) instead of Fmoc	648.77	Cbz group offers orthogonal protection in peptide synthesis
(2S)-4-Bromo-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-pentenoic acid	Bromine substitution at C4 and unsaturated bond	438.29	Potential for cross-coupling reactions in medicinal chemistry

Functional Group Comparisons

• Sulfonamide vs. Sulfonic acid : The benzofuran sulfonamide in the target compound provides stronger hydrogen-bonding capacity compared to simpler sulfonic acid derivatives.
• Fmoc vs. tert-Butoxycarbonyl (Boc) : Fmoc’s base-labile protection contrasts with Boc’s acid-labile nature, making Fmoc preferable in solid-phase peptide synthesis .

Preparation Methods

General Synthetic Strategy

The synthesis of (2S)-5-[[(cyclopropylamino)-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid typically involves:

• Starting Material : L-arginine or its derivatives.
• Protection of the α-Amino Group : Introduction of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group via reaction with Fmoc chloride or Fmoc-OSu (N-hydroxysuccinimide ester).
• Protection of the Guanidino Side Chain : Introduction of the pentamethylbenzofuran sulfonyl (Pbf) protecting group on the guanidine moiety using pentamethylbenzofuran sulfonyl chloride under basic conditions.
• Formation of the Iminomethylidene Linkage : The cyclopropylamino substituent is introduced via reaction with cyclopropylamine or related reagents to form the sulfonylamino-methylidene moiety.

Detailed Synthetic Steps

Step	Reaction	Reagents/Conditions	Notes
1	Fmoc Protection of L-arginine	Fmoc-Cl or Fmoc-OSu, base (e.g., Na2CO3), aqueous/organic solvent	Protects α-amino group, mild conditions
2	Guanidine Side Chain Protection	Pentamethylbenzofuran sulfonyl chloride, base (e.g., NaHCO3), organic solvent (e.g., dichloromethane)	Forms Pbf-protected guanidine
3	Introduction of Cyclopropylamino Group	Cyclopropylamine, coupling agent or direct substitution	Forms sulfonylamino-methylidene group
4	Purification	Crystallization, chromatography	Ensures high purity for peptide synthesis

Reaction Mechanisms and Considerations

• The Fmoc group is introduced via nucleophilic attack of the amino group on the activated Fmoc reagent, forming a carbamate linkage.
• The Pbf group is installed by sulfonylation of the guanidine nitrogen atoms, stabilizing the side chain during peptide assembly.
• The cyclopropylamino substitution involves nucleophilic addition to an activated intermediate, forming the methylidene linkage.
• Stereochemistry is preserved by starting from optically pure L-arginine.

Alternative Preparation Routes

• Use of pentafluorophenyl esters of the protected amino acid (e.g., Fmoc-Arg(Pbf)-OPfp) as activated intermediates to facilitate coupling in peptide synthesis.
• Solid-phase synthesis approaches where the protected amino acid is attached to resin and modified on solid support.

Analytical Data and Characterization

Analysis Method	Data/Result	Purpose
Nuclear Magnetic Resonance (NMR)	Characteristic signals for Fmoc aromatic protons, Pbf methyl groups, cyclopropyl protons	Structural confirmation
Mass Spectrometry (MS)	Molecular ion peak at m/z 648.8 (M+H)+	Molecular weight verification
Infrared Spectroscopy (IR)	Peaks corresponding to sulfonyl (S=O), carbamate (C=O), and amine groups	Functional group identification
High-Performance Liquid Chromatography (HPLC)	Purity >95%	Purity assessment
Optical Rotation	Consistent with (2S) stereochemistry	Stereochemical integrity

Research Findings and Applications

• The compound is a key intermediate in the synthesis of arginine-containing peptides with enhanced stability due to the Pbf protecting group.
• The cyclopropylamino substitution may be used to modify the guanidine functionality for specific biochemical applications.
• The Fmoc protection allows for compatibility with standard solid-phase peptide synthesis protocols.
• Improved synthetic routes have been patented to enhance yield and purity, minimizing side reactions and racemization.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Solution-phase synthesis	L-arginine	Fmoc-Cl, Pbf-Cl, cyclopropylamine	Well-established, scalable	Multiple purification steps
Activated ester method	Fmoc-Arg(Pbf)-OH	Pentafluorophenyl ester formation	Facilitates peptide coupling	Requires additional activation step
Solid-phase synthesis	Resin-bound amino acid	Standard SPPS reagents	Automation-friendly	Limited to peptide assembly